Cas no 1443303-32-9 (4-n-Butoxy-2,6-dimethylbenzyl alcohol)

4-n-Butoxy-2,6-dimethylbenzyl alcohol is a substituted benzyl alcohol derivative characterized by a butoxy group at the para position and two methyl groups at the ortho positions relative to the hydroxymethyl functional group. This structural configuration enhances its stability and solubility in organic solvents, making it a versatile intermediate in fine chemical synthesis. The compound exhibits potential utility in the preparation of fragrances, pharmaceuticals, and specialty polymers due to its reactive hydroxyl group and sterically hindered aromatic ring. Its well-defined molecular architecture allows for selective functionalization, enabling tailored modifications for specific applications. The presence of the butoxy chain further contributes to improved lipophilicity, which may be advantageous in formulations requiring controlled solubility profiles.
4-n-Butoxy-2,6-dimethylbenzyl alcohol structure
1443303-32-9 structure
Product Name:4-n-Butoxy-2,6-dimethylbenzyl alcohol
CAS No:1443303-32-9
MF:C13H20O2
MW:208.296704292297
MDL:MFCD22372919
CID:5075017
Update Time:2026-03-01

4-n-Butoxy-2,6-dimethylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • 4-n-Butoxy-2,6-dimethylbenzyl alcohol
    • (4-Butoxy-2,6-dimethylphenyl)methanol
    • MDL: MFCD22372919
    • Inchi: 1S/C13H20O2/c1-4-5-6-15-12-7-10(2)13(9-14)11(3)8-12/h7-8,14H,4-6,9H2,1-3H3
    • InChI Key: XGPHKUXRLNTIDY-UHFFFAOYSA-N
    • SMILES: O(CCCC)C1C=C(C)C(CO)=C(C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 158
  • XLogP3: 3
  • Topological Polar Surface Area: 29.5

4-n-Butoxy-2,6-dimethylbenzyl alcohol Pricemore >>

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Additional information on 4-n-Butoxy-2,6-dimethylbenzyl alcohol

Exploring 4-n-Butoxy-2,6-dimethylbenzyl alcohol (CAS No. 1443303-32-9): Properties, Applications, and Industry Insights

4-n-Butoxy-2,6-dimethylbenzyl alcohol (CAS No. 1443303-32-9) is a specialized organic compound gaining attention in pharmaceutical intermediates, fragrance synthesis, and fine chemical applications. Its unique molecular structure, featuring a butoxy group and dimethylbenzyl backbone, offers versatile reactivity, making it valuable for researchers and industrial chemists. This article delves into its properties, synthesis methods, and emerging trends aligned with sustainability and green chemistry.

The compound’s nomenclature highlights key functional groups: the 4-n-butoxy substituent enhances solubility in non-polar solvents, while the 2,6-dimethylbenzyl alcohol moiety contributes to steric hindrance, influencing selectivity in reactions. Such characteristics are critical for optimizing synthetic pathways, a topic frequently searched in AI-driven retrosynthesis tools and computational chemistry platforms. Researchers often query "CAS 1443303-32-9 solubility" or "4-n-butoxy-2,6-dimethylbenzyl alcohol synthesis," reflecting demand for practical data.

In the fragrance industry, 4-n-Butoxy-2,6-dimethylbenzyl alcohol serves as a precursor for musk-like odorants due to its aromatic stability. With rising consumer interest in sustainable perfumery, this compound’s potential for biodegradable derivatives aligns with trends like "green fragrance ingredients"—a hot topic in cosmetic science forums. Its low volatility also makes it suitable for long-lasting formulations, addressing queries such as "non-volatile alcohol in perfumes."

From a regulatory standpoint, the compound’s safety profile is under scrutiny, particularly in REACH compliance and OECD guidelines. Laboratories prioritize "1443303-32-9 SDS" searches to ensure handling protocols meet global standards. Notably, its non-hazardous classification (when pure) simplifies logistics compared to restricted analogs, a detail often overlooked in chemical procurement discussions.

Technological advancements further elevate its relevance. For instance, flow chemistry techniques now enable scalable production of 4-n-Butoxy-2,6-dimethylbenzyl alcohol with reduced waste—a response to the "continuous processing in fine chemicals" trend. Patents analyzing its use in liquid crystal materials or UV stabilizers also highlight cross-industry potential, catering to searches like "CAS 1443303-32-9 applications."

To conclude, 4-n-Butoxy-2,6-dimethylbenzyl alcohol exemplifies how niche chemicals bridge academic research and industrial innovation. By addressing high-search-volume themes—sustainable synthesis, regulatory compliance, and multifunctional applications—this overview aims to enhance visibility for stakeholders navigating the evolving fine chemical landscape.

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